Cas no 2034491-33-1 (N-((1H-benzo[d]imidazol-2-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide)

• Product Name: N-((1H-benzo[d]imidazol-2-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• CAS No: 2034491-33-1
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 5552637
• PubChem ID: 91815212
• Update Time: 2025-05-23

N-((1H-benzo[d]imidazol-2-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 2034491-33-1
• N-(1H-benzimidazol-2-ylmethyl)-2-(oxolan-3-yloxy)pyridine-3-carboxamide
• AKOS026689455
• F6475-0509
• N-((1H-benzo[d]imidazol-2-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C18H18N4O3/c23-17(20-10-16-21-14-5-1-2-6-15(14)22-16)13-4-3-8-19-18(13)25-12-7-9-24-11-12/h1-6,8,12H,7,9-11H2,(H,20,23)(H,21,22)
• InChI Key： PPGYLHCZJUTATL-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C(=CC=CN=1)C(NCC1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-((1H-benzo[d]imidazol-2-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide

Comprehensive Overview of N-((1H-benzo[d]imidazol-2-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide (CAS No. 2034491-33-1)

The compound N-((1H-benzo[d]imidazol-2-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide (CAS No. 2034491-33-1) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This nicotinamide derivative combines a benzimidazole core with a tetrahydrofuran moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its kinase inhibition properties, which align with current trends in targeting cancer signaling pathways and inflammatory diseases.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The N-((1H-benzo[d]imidazol-2-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide structure exhibits a high affinity for specific enzyme targets, a feature highly sought after in the development of next-generation therapeutics. Its CAS No. 2034491-33-1 is frequently referenced in patent filings and academic papers, highlighting its relevance in drug design optimization.

One of the most compelling aspects of this compound is its potential role in addressing drug resistance, a critical challenge in modern pharmacology. The integration of the benzimidazole scaffold, known for its bioavailability and metabolic stability, enhances the compound's efficacy. Meanwhile, the tetrahydrofuran component contributes to improved solubility and binding affinity, key factors in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling.

The synthesis of N-((1H-benzo[d]imidazol-2-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide involves sophisticated organic chemistry techniques, including cross-coupling reactions and protecting group strategies. These methods are widely discussed in medicinal chemistry forums, reflecting the compound's alignment with industry trends toward green chemistry and sustainable synthesis. Its CAS No. 2034491-33-1 is often associated with high-purity standards, ensuring reproducibility in preclinical studies.

From a commercial perspective, the compound's versatility has led to its inclusion in high-throughput screening libraries, catering to the growing demand for lead optimization in pharmaceutical R&D. Its molecular weight and logP value make it suitable for oral drug formulations, a priority for many biotech companies focusing on patient compliance and ease of administration.

In conclusion, N-((1H-benzo[d]imidazol-2-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide (CAS No. 2034491-33-1) represents a cutting-edge example of how structural hybridization can yield compounds with multifaceted biological activities. Its relevance to oncology, immunology, and central nervous system disorders ensures its continued prominence in scientific literature and drug development pipelines.